Tetraiodoplumbane

• CAS No.: 13779-98-1
• Molecular Formula: I4Pb
• Molecular Weight: 715 g/mol
• IUPAC Name: tetraiodoplumbane
• InChI: InChI=1S/4HI.Pb/h4*1H;/q;;;;+4/p-4
• InChI Key: CDTCEQPLAWQMLB-UHFFFAOYSA-J
• SMILES: I[Pb](I)(I)I

Description

Tetraiodoplumbane (PbI₄), also known as lead(IV) iodide, is an inorganic compound with the CAS number 13779-98-1 . Its molecular formula is I₄Pb, and it has a molecular weight of 714.8179 g/mol . Structurally, it features a tetrahedral geometry with a central lead atom bonded to four iodine atoms. The InChI identifier for this compound is InChI=1/4HI.Pb/h4*1H;/q;;;;+4/p-4, reflecting its stoichiometry and charge distribution .

This compound is primarily utilized in materials science, particularly as a precursor in the synthesis of lead-based perovskites for photovoltaic applications . Its stability under specific conditions and reactivity with other halides or organic ligands make it a compound of interest in both industrial and academic research.

Comparison with Similar Compounds

Comparison with Similar Compounds

Tetraiodoplumbane belongs to the broader family of tetra-substituted lead compounds, which include halides, organolead derivatives, and mixed-ligand complexes. Below, we compare PbI₄ with structurally and functionally analogous compounds.

Structural Analogs: Lead Halides

Tetrabromoplumbane (PbBr₄)

• CAS Number : 13701-91-2
• Molecular Formula : Br₄Pb
• Molecular Weight : 542.83 g/mol
• Key Differences :
  • Halogen Substitution : Bromine atoms replace iodine, resulting in a lighter molecular weight and smaller atomic radius.
  • Reactivity : PbBr₄ is more reactive toward hydrolysis compared to PbI₄, often forming PbBr₂ in aqueous environments .
  • Applications : Used in niche synthetic routes for lead bromide perovskites, though less thermally stable than PbI₄-based materials .

Tetrachloroplumbane (PbCl₄)

• Molecular Formula : Cl₄Pb
• Molecular Weight : 349.01 g/mol
• Key Differences :
  • Volatility : PbCl₄ is more volatile than PbI₄, making it suitable for vapor-phase deposition processes.
  • Stability : Less stable at room temperature compared to PbI₄, often decomposing into PbCl₂ and Cl₂ gas .

Organolead Compounds

Tetraethyl Lead (Pb(C₂H₅)₄)

• CAS Number : 78-00-2
• Molecular Formula : C₈H₂₀Pb
• Molecular Weight : 323.44 g/mol
• Key Differences: Substituents: Organic ethyl groups replace iodine, drastically altering physical properties (e.g., liquid state at room temperature vs. solid PbI₄) . Applications: Historically used as an antiknock agent in gasoline but phased out due to toxicity and environmental persistence . Toxicity: Organolead compounds like Pb(C₂H₅)₄ exhibit higher neurotoxicity compared to inorganic PbI₄ .

Tetramethyl Lead (Pb(CH₃)₄)

• CAS Number : 75-74-1
• Molecular Formula : C₄H₁₂Pb
• Molecular Weight : 267.34 g/mol
• Key Differences :
  • Volatility : More volatile than PbI₄, with applications in chemical vapor deposition (CVD) before its discontinuation .

Functional Analogs

Lead Oxide (Pb₃O₄)

• CAS Number: 1314-41-6 (inferred from chemical knowledge)
• Molecular Formula : O₄Pb₃
• Molecular Weight : 685.60 g/mol
• Key Differences :
  • Composition : Oxygen replaces iodine, forming a mixed-valence compound (Pb²⁺ and Pb⁴⁺).
  • Applications : Widely used in pigments and corrosion-resistant coatings, contrasting with PbI₄’s niche role in optoelectronics .

Data Table: Comparative Properties of Selected Lead Compounds

Compound Name	CAS Number	Molecular Formula	Molecular Weight (g/mol)	Physical State	Key Applications
This compound	13779-98-1	I₄Pb	714.82	Solid	Perovskite precursors, photovoltaics
Tetrabromoplumbane	13701-91-2	Br₄Pb	542.83	Solid	Synthetic intermediates
Tetraethyl Lead	78-00-2	C₈H₂₀Pb	323.44	Liquid	Historical fuel additive
Tetramethyl Lead	75-74-1	C₄H₁₂Pb	267.34	Liquid	CVD precursors (discontinued)
Lead Tetraoxide	1314-41-6	O₄Pb₃	685.60	Solid	Pigments, batteries

Research Findings and Trends

Analytical Performance: Studies comparing PbI₄ and organolead compounds for lead detection via ICP-AES highlight that PbI₄’s lower volatility improves detection limits in solid-phase analyses, whereas organolead compounds require derivatization for accurate quantification .

Substituent Effects : Trifluoromethyl-substituted plumbanes (e.g., CF₃PbR₂H) exhibit enhanced thermal stability compared to PbI₄, attributed to strong Pb–C bonding and electron-withdrawing effects of fluorine .

Environmental Impact: PbI₄ is less environmentally persistent than organolead compounds like Pb(C₂H₅)₄, which bioaccumulate and resist degradation .